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Compound of Interest

Compound Name: 1-Deoxy-1-morpholino-D-fructose

Cat. No.: B1194209 Get Quote

Essential Safety and Handling Guide for 1-
Deoxy-1-morpholino-D-fructose
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Deoxy-1-morpholino-D-fructose. The following

procedures and data are designed to ensure safe operational handling and disposal of this

compound.

Compound Information:

Name: 1-Deoxy-1-morpholino-D-fructose

CAS Number: 6291-16-3[1]

Appearance: White to off-white powder[1]

Molecular Weight: 249.26 g/mol [1]

Storage: Store at -20°C[1]

Personal Protective Equipment (PPE)
While specific hazard data for 1-Deoxy-1-morpholino-D-fructose is limited, a conservative

approach based on its nature as a combustible solid and the general handling of morpholino-
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containing compounds is recommended. The following table summarizes the required personal

protective equipment.

Protection Type Equipment/Measure Specification and Rationale

Eye and Face Protection Safety Goggles or Face Shield

Wear tightly fitting safety

goggles. A face shield is

recommended when there is a

risk of splashing or generating

dust.

Skin Protection Chemical-Resistant Gloves

Use nitrile or neoprene gloves.

Inspect gloves for any signs of

degradation or puncture before

use.

Lab Coat
A standard lab coat is required

to protect against skin contact.

Respiratory Protection
Dust Mask (Type N95) or

Fume Hood

Use a NIOSH-approved N95

dust mask to prevent

inhalation of the powder.[1] For

procedures that may generate

significant dust or aerosols,

handle within a certified

chemical fume hood.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls:

Work in a well-ventilated area. For procedures with the potential to generate dust, use a

chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

vicinity of the handling area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/sigma/d6149
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling as a Solid:

Avoid creating dust. Use appropriate tools for weighing and transferring the solid.

Keep the container tightly closed when not in use.

Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

The compound is soluble in methanol.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Wash out mouth with water. Do NOT induce vomiting unless directed to do so by

medical personnel. Get medical attention.

Spill Response:

Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust

generation. Place it in a designated, labeled container for disposal.

Clean: Clean the spill area with a damp cloth or paper towel. Avoid dry sweeping which can

create dust.
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Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan:

Waste Collection: Collect all waste materials, including unused compounds, contaminated

consumables, and cleaning materials, in a clearly labeled, sealed container for hazardous

waste.

Regulatory Compliance: Dispose of all waste in strict accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on chemical waste disposal.

Experimental Workflow
The following diagram illustrates a general workflow for handling 1-Deoxy-1-morpholino-D-
fructose in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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